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Compound of Interest

Compound Name: TPOP146

Cat. No.: B15572498

Application Notes and Protocols: TPOP146

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPOP146 is a potent and selective small molecule inhibitor of the bromodomains of CREB-
binding protein (CBP) and E1A binding protein p300 (p300), which are highly homologous
transcriptional co-activators.[1][2][3] These proteins play a critical role in regulating gene
expression through their intrinsic histone acetyltransferase (HAT) activity, which leads to
chromatin relaxation and transcriptional activation. By targeting the CBP/p300 bromodomains,
TPOP146 effectively modulates the expression of various genes involved in cell proliferation,
differentiation, and apoptosis. These application notes provide detailed protocols for the
preparation of TPOP146 stock and working solutions for use in in vitro and in vivo research
settings.

TPOP146 Properties

A summary of the key chemical and physical properties of TPOP146 is provided in the table
below for easy reference.
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Property Value

4-(2-((4-acryloylpiperazin-1-yl)methyl)-1H-indol-

UPAC Name 1-yl)-N-(3-fluorophenyl)benzamide
Molecular Formula C27H35N305

Molecular Weight 481.58 g/mol [1]

CAS Number 2018300-62-2[1]

Appearance Solid[1]

Purity >98%

Solubility DMSO: = 100 mg/mL (= 207.65 mM)[3]
Storage (Powder) -20°C for up to 3 years|2]

Storage (Stock Solution) -80°C for up to 1 year[2]

Signaling Pathway of TPOP146

CBP and p300 are crucial co-activators in multiple signaling pathways. They are recruited to
gene promoters by DNA-binding transcription factors. Upon recruitment, their intrinsic histone
acetyltransferase (HAT) activity leads to the acetylation of histone tails, resulting in a more
relaxed chromatin structure. This open chromatin state allows for the binding of the
transcriptional machinery and subsequent gene expression. TPOP146, as a selective
CBP/P300 bromodomain inhibitor, prevents the "reading” of acetylated histones by CBP/p300,
thereby inhibiting the transcription of target genes. This mechanism of action can impact
various pathways, including the Wnt/p-catenin, p53, and HIF-1a signaling pathways.[4]
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TPOP146 inhibits CBP/p300, blocking gene expression.
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Experimental Protocols

Preparation of TPOP146 Stock Solution (10 mM in
DMSO)

Materials:

TPOP146 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Equilibrate the TPOP146 vial to room temperature before opening to prevent moisture
condensation.

o Carefully weigh the desired amount of TPOP146 powder in a sterile microcentrifuge tube.
For a 10 mM stock solution, you would dissolve 4.8158 mg of TPOP146 in 1 mL of DMSO.

e Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
TPOP146 powder.

e Vortex the solution thoroughly for 1-2 minutes until the TPOP146 is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.
o Label the aliquots clearly with the compound name, concentration, date, and your initials.

» Store the aliquots at -80°C for long-term storage (up to 1 year).

Preparation of TPOP146 Working Solutions
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Materials:

TPOP146 stock solution (10 mM in DMSO)

Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile tubes

Vortex mixer

Protocol:

e Thaw an aliquot of the 10 mM TPOP146 stock solution at room temperature.

o Determine the final concentration of the working solution required for your experiment.

o Calculate the volume of the stock solution needed to achieve the desired final concentration
in your chosen aqueous buffer. For example, to prepare 1 mL of a 10 uM working solution,
you would add 1 pL of the 10 mM stock solution to 999 L of the aqueous buffer.

e Add the TPOP146 stock solution dropwise to the aqueous buffer while vortexing to ensure
rapid and uniform mixing. This helps to prevent precipitation of the compound.

o Use the freshly prepared working solution immediately for your experiments. It is not
recommended to store dilute agueous solutions of TPOP146 for extended periods.

Experimental Workflow

The following diagram illustrates the general workflow for preparing TPOP146 stock and
working solutions for cell-based assays.
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Workflow for preparing TPOP146 solutions.
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Troubleshooting

Issue

Possible Cause

Suggested Solution

Precipitation upon dilution in

aqueous buffer

Poor solubility of TPOP146 in
the final buffer.

Add the TPOP146 stock
solution dropwise to the
vigorously vortexing agueous
buffer. Consider using a smalll
percentage of a co-solvent like
PEG300 or Tween 80 if

compatible with your assay.

Inconsistent experimental

results

Degradation of the working

solution.

Always prepare fresh working
solutions for each experiment.
Avoid storing dilute aqueous

solutions.

Compound appears insoluble
in DMSO

Poor quality DMSO or

insufficient mixing.

Use anhydrous, high-purity
DMSO. Ensure thorough
vortexing and consider gentle
warming (37°C) to aid
dissolution.

Safety Precautions

TPOP146 is a chemical compound for research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved.

7/8

Tech Support


https://www.benchchem.com/product/b15572498?utm_src=pdf-body
https://www.benchchem.com/product/b15572498?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. TPOP146 | CymitQuimica [cymitquimica.com]

e 2. TPOP146 | Epigenetic Reader Domain | TargetMol [targetmol.com]
e 3. glpbio.com [glpbio.com]

e 4. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [preparing TPOP146 stock and working solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572498#preparing-tpopl46-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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